3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide

• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 3-chloro-N-[4-(pyrrolidine-1-carbonyl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O2S/c21-17-15-5-1-2-6-16(15)26-18(17)19(24)22-14-9-7-13(8-10-14)20(25)23-11-3-4-12-23/h1-2,5-10H,3-4,11-12H2,(H,22,24)
• InChI Key: IJYVCUXWPGIJMZ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide, also known as CP-544326, is a synthetic compound that belongs to the class of benzothiophene carboxamides. It was first synthesized by Pfizer in 2004 as a potential treatment for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The molecule has shown promising results in preclinical studies and is currently undergoing further research to determine its efficacy and safety.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems in the brain. The compound has been shown to act as a partial agonist at the serotonin 5-HT1A receptor, which leads to the activation of downstream signaling pathways that regulate mood and anxiety. 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide also modulates the activity of other neurotransmitter systems, including dopamine, norepinephrine, and acetylcholine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to have several biochemical and physiological effects in preclinical studies. It has been found to increase the levels of serotonin and dopamine in the brain, which are associated with the regulation of mood and cognition. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, which makes it suitable for further development as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has several advantages for lab experiments, including its high purity, good solubility, and stability. The compound has also been extensively studied in preclinical models, which provides a wealth of data on its pharmacological properties and potential therapeutic applications. However, there are also some limitations to using 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide in lab experiments, including its relatively high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for the research on 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide. One area of focus is the development of more potent and selective analogs of the compound, which may have improved efficacy and safety profiles. Another area of research is the investigation of the molecular mechanisms underlying the therapeutic effects of 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide, which may lead to the identification of new drug targets for the treatment of neurological disorders. Finally, clinical trials are needed to determine the safety and efficacy of 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide in humans, which will be a critical step in the development of this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis of 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide involves several steps, starting with the reaction between 3-chlorobenzoic acid and 2-mercaptobenzothiazole in the presence of thionyl chloride to form the intermediate 3-chloro-1-benzothiophene-2-carboxylic acid. This intermediate is then reacted with N-(1-pyrrolidinylcarbonyl)-4-aminobenzene to form the final product, 3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide. The overall yield of the synthesis is around 40%, and the purity of the compound is typically above 95%.

Scientific Research Applications

3-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. The compound has also been found to modulate the activity of other neurotransmitter systems, including dopamine, norepinephrine, and acetylcholine, which are implicated in the pathogenesis of several neurological disorders.